Cas no 2138345-20-5 (Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate)

• Product Name: Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate
• CAS No: 2138345-20-5
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 5927932
• PubChem ID: 165453566
• Update Time: 2025-08-05

Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate
• EN300-732154
• 2138345-20-5
• Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate

• Inchi： 1S/C13H12ClNO2/c1-8-3-4-11-10(5-8)9(6-12(14)15-11)7-13(16)17-2/h3-6H,7H2,1-2H3
• InChI Key： STLRMIQTWQNBAE-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OC)=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 249.0556563g/mol
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate

Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate (CAS No. 2138345-20-5): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate (CAS No. 2138345-20-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a quinoline ring and a chloromethyl acetate moiety. These structural features contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate is C₁₃H₁₃ClNO₂, and it has a molecular weight of approximately 250.70 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2-chloro-6-methylquinoline with methyl bromoacetate in the presence of a suitable base, such as potassium carbonate. This synthetic route has been well-documented in the literature and is known for its high yield and purity.

In terms of physical properties, Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate is a white to off-white solid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The biological activity of Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate has been the subject of several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The researchers found that certain modifications to the quinoline ring and the acetate moiety could enhance the compound's selectivity and potency.

Another area of interest is the use of Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate as a building block for the synthesis of antiviral agents. A recent study in Organic & Biomolecular Chemistry demonstrated that this compound can be effectively used to synthesize novel antiviral molecules with activity against RNA viruses, including influenza and coronaviruses. The researchers highlighted the importance of the chloromethyl group in enhancing the antiviral activity of the final products.

In addition to its pharmaceutical applications, Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate has also been explored for its potential in agrochemicals. A study published in Pesticide Biochemistry and Physiology investigated the insecticidal properties of this compound and found that it exhibits significant activity against several economically important pests. The researchers suggested that further optimization of the structure could lead to the development of new insecticides with improved efficacy and reduced environmental impact.

The safety profile of Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate has also been evaluated in several studies. Toxicological assessments have shown that it has low acute toxicity when administered orally or dermally to laboratory animals. However, like many chemical compounds, it should be handled with appropriate safety measures to prevent exposure through inhalation or skin contact.

In conclusion, Methyl 2-(2-chloro-6-methylquinolin-4-yl)acetate (CAS No. 2138345-20-5) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents and other useful products. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its potential to contribute significantly to various scientific fields.